MART-1(97-116)
Description
MART-1 (Melanoma Antigen Recognized by T cells 1), also known as Melan-A, is a melanocyte-specific protein critical for melanosome biogenesis and melanin synthesis. The peptide fragment MART-1(97-116) corresponds to amino acid residues 97–116 within the full-length protein. This epitope has garnered significant attention in oncology due to its role as a target for cytotoxic T lymphocytes (CTLs) in melanoma immunotherapy .
MART-1(97-116) is processed and presented on major histocompatibility complex (MHC) class I molecules, enabling immune recognition of melanoma cells. Its overexpression in malignant melanocytes makes it a biomarker for diagnostic immunohistochemistry (e.g., in renal angiomyolipoma) and a candidate for therapeutic vaccines . Research highlights its dual role: (1) as a mediator of immune-mediated vitiligo in melanoma patients and (2) as a component of antigen-specific T-cell therapies .
Properties
sequence |
VPNAPPAYEKLSAEQSPPPY |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Melanoma antigen recognized by T-cells 1 (97-116); MART-1(97-116) |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Clinical Implications
- Immune Escape Mechanisms : Tumors with MART-1 downregulation evade CTL detection, underscoring the need for multi-epitope targeting .
- Therapeutic Vaccines : Clinical trials using MART-1(97-116) analogues report mixed outcomes, with partial responses in ~15% of patients. Combination with checkpoint inhibitors (e.g., anti-PD-1) improves efficacy .
- Biomarker Utility: MART-1(97-116) expression in renal angiomyolipoma aids differential diagnosis from renal cell carcinoma .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
